Cas no 112088-72-9 (7H-Purine, 6-chloro-7-[(4-chlorophenyl)methyl]-)

• Product Name: 7H-Purine, 6-chloro-7-[(4-chlorophenyl)methyl]-
• CAS No: 112088-72-9
• MF: C₁₂H₈Cl₂N₄
• MW: 279.124719619751
• CID: 1203588
• Update Time: 2024-08-05

7H-Purine, 6-chloro-7-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 7H-Purine, 6-chloro-7-[(4-chlorophenyl)methyl]-

• Inchi： 1S/C12H8Cl2N4/c13-9-3-1-8(2-4-9)5-18-7-17-12-10(18)11(14)15-6-16-12/h1-4,6-7H,5H2
• InChI Key： RHWMPWFXBIODHU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C2C(=NC=NC=2Cl)N=C1

Computed Properties

• Exact Mass: 278.01284

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Melting Point: 168-170 °C
• Boiling Point: 466.9±55.0 °C(Predicted)
• PSA: 43.6
• pka: 0.28±0.30(Predicted)